Cas no 697289-25-1 (Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl-)
697289-25-1 structure
Product Name:Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl-
CAS No:697289-25-1
MF:C14H21BrO
MW:285.219943761826
CID:391427
PubChem ID:63535586
Update Time:2025-04-19
Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl-
- 2-(bromomethyl)-1-hexoxy-4-methylbenzene
- DTXSID30734604
- AKOS012844068
- 697289-25-1
- 2-(BROMOMETHYL)-1-(HEXYLOXY)-4-METHYLBENZENE
-
- Inchi: 1S/C14H21BrO/c1-3-4-5-6-9-16-14-8-7-12(2)10-13(14)11-15/h7-8,10H,3-6,9,11H2,1-2H3
- InChI Key: HBSPKDCUJAOUOX-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C)C=CC=1OCCCCCC
Computed Properties
- Exact Mass: 284.07763
- Monoisotopic Mass: 284.07758g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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